Cas no 1019109-33-1 (5-Isopropyl-3-methyl-1-benzofuran-2-carboxylic acid)
1019109-33-1 structure
Product Name:5-Isopropyl-3-methyl-1-benzofuran-2-carboxylic acid
CAS No:1019109-33-1
MF:C13H14O3
MW:218.2485
MDL:MFCD09965719
CID:5069842
PubChem ID:42281954
Update Time:2025-10-05
5-Isopropyl-3-methyl-1-benzofuran-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-isopropyl-3-methyl-1-benzofuran-2-carboxylic acid
- 5-Isopropyl-3-methylbenzofuran-2-carboxylic acid
- 5-Isopropyl-3-methyl-1-benzofuran-2-carboxylic acid
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- MDL: MFCD09965719
- Inchi: 1S/C13H14O3/c1-7(2)9-4-5-11-10(6-9)8(3)12(16-11)13(14)15/h4-7H,1-3H3,(H,14,15)
- InChI Key: QXLLNILHUHYJSM-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O[H])=C(C([H])([H])[H])C2=C1C([H])=C([H])C(=C2[H])C([H])(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- XLogP3: 3.7
- Topological Polar Surface Area: 50.4
5-Isopropyl-3-methyl-1-benzofuran-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I265596-100mg |
5-isopropyl-3-methyl-1-benzofuran-2-carboxylic acid |
1019109-33-1 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I265596-500mg |
5-isopropyl-3-methyl-1-benzofuran-2-carboxylic acid |
1019109-33-1 | 500mg |
$ 340.00 | 2022-06-04 | ||
| TRC | I265596-1g |
5-isopropyl-3-methyl-1-benzofuran-2-carboxylic acid |
1019109-33-1 | 1g |
$ 550.00 | 2022-06-04 | ||
| Enamine | EN300-238717-0.05g |
3-methyl-5-(propan-2-yl)-1-benzofuran-2-carboxylic acid |
1019109-33-1 | 95% | 0.05g |
$348.0 | 2024-06-19 | |
| Enamine | EN300-238717-0.1g |
3-methyl-5-(propan-2-yl)-1-benzofuran-2-carboxylic acid |
1019109-33-1 | 95% | 0.1g |
$364.0 | 2024-06-19 | |
| Enamine | EN300-238717-0.25g |
3-methyl-5-(propan-2-yl)-1-benzofuran-2-carboxylic acid |
1019109-33-1 | 95% | 0.25g |
$381.0 | 2024-06-19 | |
| Enamine | EN300-238717-0.5g |
3-methyl-5-(propan-2-yl)-1-benzofuran-2-carboxylic acid |
1019109-33-1 | 95% | 0.5g |
$397.0 | 2024-06-19 | |
| Enamine | EN300-238717-1.0g |
3-methyl-5-(propan-2-yl)-1-benzofuran-2-carboxylic acid |
1019109-33-1 | 95% | 1.0g |
$414.0 | 2024-06-19 | |
| Enamine | EN300-238717-2.5g |
3-methyl-5-(propan-2-yl)-1-benzofuran-2-carboxylic acid |
1019109-33-1 | 95% | 2.5g |
$810.0 | 2024-06-19 | |
| Enamine | EN300-238717-5.0g |
3-methyl-5-(propan-2-yl)-1-benzofuran-2-carboxylic acid |
1019109-33-1 | 95% | 5.0g |
$1199.0 | 2024-06-19 |
5-Isopropyl-3-methyl-1-benzofuran-2-carboxylic acid Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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